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Compound of Interest

Compound Name: Vardenafil N-oxide

CAS No.: 448184-48-3

Cat. No.: B1436522

Get Quote

For researchers and professionals in drug development and quality control, unequivocally

identifying active pharmaceutical ingredients (APIs) and their related substances is paramount.

Vardenafil N-oxide, a known impurity and metabolite of the phosphodiesterase type 5 (PDE5)

inhibitor Vardenafil, presents a common analytical challenge.[1] This guide provides a

comprehensive comparison of Vardenafil and Vardenafil N-oxide using key spectroscopic

techniques, supported by experimental data to facilitate accurate identification.

The primary structural difference between Vardenafil and its N-oxide derivative is the presence

of an additional oxygen atom on one of the nitrogen atoms of the ethylpiperazine moiety. This

seemingly minor alteration leads to distinct and measurable differences in their spectroscopic

profiles.

Chemical Structures

Vardenafil: C₂₃H₃₂N₆O₄S, Molecular Weight: 488.60 g/mol [2]

Vardenafil N-oxide: C₂₃H₃₂N₆O₅S, Molecular Weight: 504.60 g/mol [3][4]
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The addition of the oxygen atom in Vardenafil N-oxide results in a mass increase of 16 atomic

mass units, a key differentiator in mass spectrometry.

Comparative Spectroscopic Data
The following tables summarize the expected quantitative data from Mass Spectrometry, ¹³C

NMR, ¹H NMR, and IR spectroscopy, highlighting the key distinctions for identifying Vardenafil
N-oxide.

Table 1: Mass Spectrometry Data

Analyte
Molecular
Formula

Molecular
Weight ( g/mol
)

Expected
[M+H]⁺ (m/z)

Key
Fragmentation
Ions (m/z)

Vardenafil C₂₃H₃₂N₆O₄S 488.60[2] 489.22

376.0, 377.1,

312, 299, 284,

151

Vardenafil N-

oxide
C₂₃H₃₂N₆O₅S 504.60 505.22

Fragmentation

will differ due to

the N-oxide

group, often

showing a loss of

oxygen (-16 Da)

or hydroxyl (-17

Da).

Table 2: ¹³C NMR Spectral Data (Predicted Shifts in DMSO-d₆)
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Carbon Atom
(Piperazine Ring)

Vardenafil
(Expected δ ppm)

Vardenafil N-oxide
(Expected δ ppm)

Expected Shift
Difference (Δδ)

C (adjacent to N-

oxide)
~45-55 ~60-70

Downfield shift of ~15-

20 ppm

C (beta to N-oxide) ~50-55 ~50-55
Minimal to slight

downfield shift

C (ethyl group CH₂) ~45-50 ~55-65
Downfield shift of ~10-

15 ppm

Note: Specific chemical shifts can vary based on solvent and experimental conditions. The key

identifier is the significant downfield shift of the carbon atoms directly attached to the oxidized

nitrogen.

Table 3: ¹H NMR Spectral Data (Predicted Shifts in DMSO-d₆)

Proton (Piperazine
Ring)

Vardenafil
(Expected δ ppm)

Vardenafil N-oxide
(Expected δ ppm)

Expected Shift
Difference (Δδ)

H (adjacent to N-

oxide)
~2.5-3.5 ~3.5-4.5

Downfield shift of ~1.0

ppm

H (ethyl group CH₂) ~2.4 ~3.0-3.5
Downfield shift of

~0.6-1.1 ppm

Note: The electron-withdrawing effect of the N-oxide group deshields the adjacent protons,

causing them to resonate at a lower field (higher ppm value).

Table 4: IR Spectroscopy Data
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Functional Group
Vardenafil (Wavenumber,
cm⁻¹)

Vardenafil N-oxide
(Wavenumber, cm⁻¹)

N-H Stretch ~3420 ~3420

C=O Stretch ~1724 ~1724

C=C, C=N Aromatic Stretch ~1600 ~1600

N-O Stretch Not Present
~1200-1300 (characteristic

stretch)

S=O Stretch (Sulfonyl) ~1170 & ~1330 ~1170 & ~1330

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

1. Mass Spectrometry (LC-MS/MS)

Instrumentation: A high-resolution mass spectrometer such as a Quadrupole Time-of-Flight

(Q-TOF) or Orbitrap instrument coupled with a liquid chromatography system (UPLC/HPLC).

Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) methanol or acetonitrile.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Range: m/z 100-1000.
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Data Acquisition: Full scan for molecular ion identification and tandem MS (MS/MS) for

fragmentation analysis. The collision energy for MS/MS should be optimized to generate

characteristic fragment ions.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated

dimethyl sulfoxide (DMSO-d₆).

¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence (e.g., zg30 or zg90).

Relaxation Delay (D1): 5-30 seconds for quantitative analysis to ensure full relaxation.

Number of Scans: 16-64, depending on sample concentration.

¹³C NMR Acquisition:

Pulse Sequence: Standard proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

3. Infrared (IR) Spectroscopy

Instrumentation: Fourier-Transform Infrared (FTIR) spectrometer with an Attenuated Total

Reflectance (ATR) accessory.

Sample Preparation: Place a small amount of the solid powder sample directly onto the ATR

crystal.

Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.
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Number of Scans: 16-32.

A background spectrum of the clean, empty ATR crystal should be collected prior to

sample analysis.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the spectroscopic identification of an

unknown sample suspected to be Vardenafil N-oxide.
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Click to download full resolution via product page

Caption: Experimental workflow for the identification of Vardenafil N-oxide.

By systematically applying these spectroscopic techniques and comparing the resulting data

against the reference values provided, researchers can confidently and accurately confirm the

identity of Vardenafil N-oxide, distinguishing it from the parent Vardenafil compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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